Cas no 2228785-39-3 ((1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol)

• Product Name: (1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol
• CAS No: 2228785-39-3
• MF: C₁₀H₁₃F₃N₂O
• MW: 234.218232870102
• CID: 6200626
• PubChem ID: 165642153
• Update Time: 2025-10-22

(1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol
• EN300-1969676
• 2228785-39-3
• (1-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}cyclopropyl)methanol

• Inchi： 1S/C10H13F3N2O/c1-15-5-7(4-9(6-16)2-3-9)8(14-15)10(11,12)13/h5,16H,2-4,6H2,1H3
• InChI Key： OCXTYQBUNAYSSE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)CC1(CO)CC1)(F)F

Computed Properties

• Exact Mass: 234.09799753g/mol
• Monoisotopic Mass: 234.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on (1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol

Comprehensive Guide to (1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol (CAS No. 2228785-39-3)

(1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol (CAS No. 2228785-39-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of cyclopropylmethanol derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a trifluoromethyl group and a pyrazole ring in its structure enhances its potential as a bioactive molecule, making it a subject of interest for researchers exploring novel therapeutic agents.

The chemical structure of (1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol includes a cyclopropane ring substituted with a hydroxymethyl group, which is further linked to a 1-methyl-3-(trifluoromethyl)-1H-pyrazole moiety. This combination of functional groups contributes to its stability and reactivity, enabling its use in various synthetic pathways. Researchers often focus on its potential as an intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and agrochemicals.

One of the key reasons for the growing interest in CAS No. 2228785-39-3 is its relevance to current trends in drug discovery and precision agriculture. With the increasing demand for targeted therapies and sustainable crop protection solutions, compounds like this are being extensively studied for their potential to address unmet medical and agricultural needs. Its trifluoromethyl group, in particular, is a hotspot for research due to its ability to improve the metabolic stability and bioavailability of pharmaceutical candidates.

In the pharmaceutical industry, (1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol is being explored for its role in the development of kinase inhibitors and anti-inflammatory agents. The pyrazole ring is a common pharmacophore in many FDA-approved drugs, and its incorporation into this compound suggests potential applications in treating diseases such as cancer and autoimmune disorders. Additionally, the cyclopropylmethanol moiety can enhance the compound's ability to interact with biological targets, making it a valuable scaffold for medicinal chemistry.

From an agrochemical perspective, this compound's structural attributes align with the industry's shift toward environmentally friendly pesticides and herbicides. The trifluoromethyl group is known to improve the efficacy of agrochemicals by increasing their resistance to degradation, thereby reducing the frequency of application. This is particularly relevant in the context of sustainable farming practices, where minimizing chemical input is a priority.

The synthesis of (1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol typically involves multi-step organic reactions, including cyclopropanation and pyrazole functionalization. Researchers are continually optimizing these processes to improve yield and scalability, which is critical for its commercial viability. The compound's CAS No. 2228785-39-3 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance.

As the scientific community delves deeper into the applications of CAS No. 2228785-39-3, its potential in material science is also being uncovered. The compound's robust structure and functional groups make it a candidate for developing advanced polymers and coatings with tailored properties. This aligns with the growing demand for high-performance materials in industries such as electronics and aerospace.

In summary, (1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol (CAS No. 2228785-39-3) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique combination of a cyclopropylmethanol core and a trifluoromethylpyrazole substituent positions it as a valuable tool for researchers aiming to address contemporary challenges in these fields. As innovation continues, this compound is likely to play a pivotal role in the development of next-generation therapeutics and sustainable technologies.